1,4-Diethylbenzene

• CAS No.: 105-05-5
• Product Name: 1,4-Diethylbenzene
• Molecular Formula: C10H14
• Molecular Weight: 134.22 g/mol
• IUPAC Name: 1,4-diethylbenzene
• Standard InChI: InChI=1S/C10H14/c1-3-9-5-7-10(4-2)8-6-9/h5-8H,3-4H2,1-2H3
• Standard InChIKey: DSNHSQKRULAAEI-UHFFFAOYSA-N
• Impurities: UNREACTED BENZENE, SPENT ALUMINUM CHLORIDE AND ETHYLBENZENE ARE IMPURITIES OF THE FRIEDEL-CRAFTS REACTION. /ETHYLBENZENES/; Impurities of production are propyl- and butyl-benzenes. /Diethylbenzenes/; Ethyl-, triethyl-, and higher polyethylbenzenes are impurities of the Friedel-Crafts alkylation process. /Diethylbenzenes/
• SMILES: CCC1=CC=C(C=C1)CC
• Canonical SMILES: CCC1=CC=C(C=C1)CC
• Boiling Point: 183.7 °C
• Density: 0.8620 @ 20 °C/4 °C
• Flash Point: 132 °F (55 °C) (Closed cup)
• Melting Point: -42.83 °C
• Physical Description: Liquid
• Description: 1,4-Diethylbenzene is a member of benzenes.
• Solubility: 1.85e-04 M; Miscible in ethanol, ethyl ether and acetone; Soluble in alcohol, benzene, carbon tetrachloride, ether. /Diethylbenzene/; In water, 24.8 mg/l @ 25 °C.
• Synonyms: p-Diethylbenzene; α,α’-Dimethyl-p-xylene; 1,4-Diethylbenzene; p-Diethylbenzene; p-Ethylethylbenzene
• Vapor Pressure: 1.06 mmHg; 1.03 mm Hg @ 25 °C
• PubChem Compound: 7734
• Last Modified: Nov 11 2021